Cas no 1804085-64-0 (2-Bromo-3-(3-bromopropyl)toluene)

• Product Name: 2-Bromo-3-(3-bromopropyl)toluene
• CAS No: 1804085-64-0
• MF: C₁₀H₁₂Br₂
• MW: 292.010281562805
• CID: 5007012
• Update Time: 2025-06-15

2-Bromo-3-(3-bromopropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-bromopropyl)toluene

• Inchi： 1S/C10H12Br2/c1-8-4-2-5-9(10(8)12)6-3-7-11/h2,4-5H,3,6-7H2,1H3
• InChI Key： IUNAZOXFUSLSRB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-3-(3-bromopropyl)toluene

Introduction to 2-Bromo-3-(3-bromopropyl)toluene (CAS No. 1804085-64-0)

2-Bromo-3-(3-bromopropyl)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1804085-64-0, is a significant compound in the realm of organic synthesis and pharmaceutical research. This aromatic brominated hydrocarbon features a unique structural configuration that makes it a valuable intermediate in the development of various chemical applications. The presence of two bromine atoms and an alkylation group on a toluene backbone provides multiple reactive sites, enabling diverse synthetic pathways and functionalization opportunities.

The compound's molecular structure consists of a benzene ring substituted with a bromine atom at the 2-position and a 3-bromopropyl group at the 3-position. This specific arrangement enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The bromine atoms serve as excellent leaving groups, facilitating nucleophilic substitution reactions, while the propyl chain introduces steric and electronic effects that can influence reaction outcomes.

In recent years, 2-Bromo-3-(3-bromopropyl)toluene has garnered attention in the synthesis of biologically active molecules. Its incorporation into drug candidates has shown promise in modulating enzyme activity and interacting with biological targets. For instance, researchers have explored its use in creating novel heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The compound's ability to serve as a versatile building block has made it a staple in medicinal chemistry libraries.

Advances in synthetic methodologies have further expanded the applications of 2-Bromo-3-(3-bromopropyl)toluene. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling, have enabled efficient transformations of this intermediate into more complex structures. These methods have been instrumental in generating novel scaffolds for drug discovery, highlighting the compound's importance in modern pharmaceutical research.

The compound's reactivity also makes it valuable in materials science applications. For example, it has been utilized in the synthesis of liquid crystals and organic semiconductors due to its ability to form stable radicals and conjugated systems. The bromine substituents allow for further functionalization via radical reactions, leading to polymers with tailored electronic properties.

Recent studies have demonstrated the utility of 2-Bromo-3-(3-bromopropyl)toluene in the development of photoredox catalysis. Its participation in photocatalytic cycles has led to innovative synthetic routes for constructing carbon-carbon bonds under mild conditions. This approach aligns with the growing emphasis on sustainable chemistry practices, where energy-efficient reactions are prioritized.

In conclusion, 2-Bromo-3-(3-bromopropyl)toluene (CAS No. 1804085-64-0) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers seeking to develop novel molecules with tailored properties. As synthetic chemistry continues to evolve, the significance of such intermediates is expected to grow further, driving innovation in multiple scientific disciplines.